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Compound of Interest

Compound Name: 1-Bromo-2-fluoropropane

Cat. No.: B167499

Essential Safety and Handling Guide for 1-
Bromo-2-fluoropropane

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-2-fluoropropane (CAS No. 1871-
72-3) is not readily available in public databases. The following guidance is synthesized from
safety data for structurally analogous compounds, including other halogenated propanes. This
information is intended to provide immediate, essential safety and logistical information. It is not
a substitute for a substance-specific SDS and a formal risk assessment conducted by a
qualified safety professional. Always consult with your institution's Environmental Health and
Safety (EHS) department before handling this chemical.

Hazard Identification and Chemical Properties

Based on data from similar halogenated hydrocarbons, 1-Bromo-2-fluoropropane is
anticipated to be a flammable liquid that can cause irritation to the skin, eyes, and respiratory
system.[1][2] Inhalation of vapors may lead to dizziness or suffocation, and ingestion can cause
gastrointestinal irritation.[2]

Anticipated Hazards:

e Physical Hazards: Flammable liquid and vapor.[1][2] Vapors may form explosive mixtures
with air and can travel to an ignition source and flash back.[2]
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» Health Hazards: Causes skin and eye irritation.[1][2] Harmful if inhaled, causing respiratory
tract irritation.[1] May be harmful if swallowed.[1]

» Environmental Hazards: Halogenated organic compounds can be harmful to the environment
and should not be released into drains or soil.[3]

Physicochemical Data Summary:

Property Value Source(s)
Molecular Formula CsHeBrF [4]
Molecular Weight 140.98 g/mol [4]
o Inferred from similar
Appearance Expected to be a liquid
compounds
Boiling Point Not available
] Not available (Assumed to be Inferred from similar
Flash Point
low and flammable) compounds[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the recommended PPE for handling 1-Bromo-2-fluoropropane.

Table of Recommended Personal Protective Equipment (PPE):
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BENGHE

Body Part PPE Recommendation Rationale and Justification
Chemical splash goggles
conforming to EN166 (EU) or
ANSI z87.1 (US) standards. A To protect eyes from splashes
Eyes/Face full-face shield should be worn and vapors which can cause
in addition to goggles when serious irritation.[2][5]
there is a significant risk of
splashing.
Chemical-resistant gloves To prevent skin contact, which
(e.g., Nitrile, Neoprene, or can cause irritation and
Hand Butyl rubber). Inspect gloves potential absorption.[2] Given
ands
for integrity before each use. the lack of specific permeation
Dispose of contaminated data, double-gloving may be
gloves immediately. advisable.
A flame-retardant lab coat ) .
] To protect skin from accidental
worn over personal clothing.
N contact and splashes. Flame-
For larger quantities or splash o )
Body retardant material is crucial

risks, a chemical-resistant
apron or coveralls should be

used.

due to the flammability of the

substance.[5]

Respiratory

All handling of volatile liquids
should be conducted within a
certified chemical fume hood. If
engineering controls are
insufficient or for emergency
situations, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

To prevent inhalation of
harmful vapors that can cause

respiratory tract irritation.[2][5]

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.

Operational and Disposal Plans

Engineering Controls:

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://pim-resources.coleparmer.com/sds/55356.pdf
https://www.echemi.com/sds/1-bromo-2-fluoro-2-phenylpropane-pd180727133710.html
https://pim-resources.coleparmer.com/sds/55356.pdf
https://www.echemi.com/sds/1-bromo-2-fluoro-2-phenylpropane-pd180727133710.html
https://pim-resources.coleparmer.com/sds/55356.pdf
https://www.echemi.com/sds/1-bromo-2-fluoro-2-phenylpropane-pd180727133710.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Always handle 1-Bromo-2-fluoropropane in a well-ventilated area, preferably within a
certified chemical fume hood.

» Facilities must be equipped with an emergency eyewash station and a safety shower in the
immediate vicinity of the handling area.[6]

» Use spark-proof tools and explosion-proof equipment to mitigate ignition risks.[1][2]
Handling and Storage Workflow:

The following diagram illustrates the essential workflow for safely handling and storing 1-
Bromo-2-fluoropropane.

Handling and Storage Workflow for 1-Bromo-2-fluoropropane

Preparation Handling (Inside Fume Hood) Storage

Transer Chemical Tightly Seal Container | __ teruse Store in Cool, Dry, Use Flammables Cabinet
(Ground Containers) ‘ Perform Experiment ‘ When Not in Use Ensure Proper Labeling Well-Ventilated Area Away from Incompatibles
Cleanup & Disposal

I

Don Appropriate PPE Verify Fume Hood Gather Materials &
(Goggles, Gloves, Lab Coat) Functionality Spark-Proof Tools

Click to download full resolution via product page
Caption: Workflow for safe handling, storage, and disposal of 1-Bromo-2-fluoropropane.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat and
sources of ignition.[2][6]

o Store in a designated flammables cabinet.
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e Segregate from incompatible materials such as strong oxidizing agents, strong bases, and
reactive metals.[6]

Spill Management:

e Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

« Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[1]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
like vermiculite, sand, or earth. Do not use combustible materials.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for hazardous waste disposal.[1]

» Decontamination: Clean the spill area thoroughly.
Disposal Plan:

» All waste containing 1-Bromo-2-fluoropropane, including contaminated absorbents and
PPE, must be treated as hazardous waste.

o Waste must be collected in a dedicated, clearly labeled container for halogenated organic
waste.[3][7] Do not mix with non-halogenated waste.

o Disposal must be conducted through a licensed chemical waste disposal company in
accordance with all local, state, and federal regulations.[3][6] Do not discharge to sewer
systems.[3]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Flush the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.
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[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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